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Introduction
Olivine, a magnesium iron silicate [(Mg,Fe)₂SiO₄], is a naturally abundant mineral that holds

significant promise for carbon dioxide (CO₂) mineralization technologies.[1][2][3][4] This

process, also known as mineral carbonation, mimics natural weathering to convert gaseous

CO₂ into solid, stable carbonate minerals, offering a permanent and environmentally benign

carbon storage solution.[1][2][5] These application notes provide an overview of the principles,

experimental protocols, and key data associated with the use of olivine for CO₂ sequestration.

The fundamental reaction involves the dissolution of olivine in an aqueous environment,

releasing magnesium and iron ions, which then react with dissolved CO₂ (in the form of

carbonate or bicarbonate ions) to precipitate as stable carbonates, primarily magnesite

(MgCO₃).[2][6] The overall simplified chemical reaction is as follows:

(Mg,Fe)₂SiO₄ + 2CO₂ → 2(Mg,Fe)CO₃ + SiO₂

The efficiency of this process is influenced by several factors, including temperature, CO₂

pressure, olivine particle size, and the presence of additives.[4][7] Research has focused on

optimizing these parameters to enhance the reaction kinetics, which are notoriously slow under

ambient conditions.[7]
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The following tables summarize quantitative data from various studies on olivine carbonation,

providing a comparative overview of experimental conditions and outcomes.

Table 1: Influence of Temperature and Pressure on Olivine Carbonation

Temperature
(°C)

CO₂ Partial
Pressure (bar)

Reaction Time
Conversion
Efficiency (%)

Reference

185 13.5 - 150 1 - 24 hours Up to 90% [8]

175 100 Not specified Up to 30% [5]

50 - 200
Several 10s to a

few 100s
Hours to weeks

Measurable CO₂

consumption
[9]

90 - 150 Not specified Not specified
Rate constants

determined
[10]

175 34.5 Up to 8 hours
>80% with

additives
[8]

Table 2: Effect of Particle Size and Additives on Olivine Carbonation
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Particle
Size

Additives
Temperatur
e (°C)

CO₂
Pressure
(bar)

Key Finding Reference

Narrowly

sized

Sodium

bicarbonate,

Sodium

chloride

Not specified < 45

Additives

enhance

dissolution

and

precipitation

[7]

38–75 µm 0.5 M NaCl 50 100

NaCl

concentration

affects

dissolution

rate

[11]

120 µm

0.64 M

NaHCO₃, 0.5

M Oxalic

acid, 0.01 M

Ascorbic acid

95 Not specified

81%

conversion in

3 hours

(indirect

process)

[12]

Not specified

1 M NaCl,

0.64 M

NaHCO₃

185 Not specified

Optimum

conditions for

aqueous

carbonation

[5]

Experimental Protocols
This section details generalized protocols for conducting olivine carbonation experiments,

based on methodologies reported in the literature.

Protocol 1: Aqueous Mineral Carbonation in a Batch
Reactor
Objective: To evaluate the CO₂ sequestration efficiency of olivine under controlled temperature

and pressure in an aqueous solution.
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Materials:

High-grade natural olivine, ground and sieved to the desired particle size (e.g., 38-75 µm).

[11]

Deionized water.

High-purity CO₂.

Additives such as sodium bicarbonate (NaHCO₃) and sodium chloride (NaCl) (optional).[7]

High-pressure, high-temperature batch reactor (e.g., Parr autoclave).[8]

Procedure:

Sample Preparation: Wash the sieved olivine with a suitable solvent (e.g., methanol) to

remove fine particles and dry thoroughly.[11]

Reactor Loading: Add a known mass of the prepared olivine and a specific volume of

deionized water (and any additives) to the reactor vessel. A typical solid-to-liquid ratio is 1:10

to 1:20 by mass.

Sealing and Purging: Seal the reactor and purge with N₂ or CO₂ gas to remove air.

Pressurization and Heating: Pressurize the reactor with CO₂ to the desired partial pressure

and heat to the target reaction temperature.[8]

Reaction: Maintain the reaction conditions for the specified duration (e.g., 1 to 24 hours),

with or without stirring.

Cooling and Depressurization: At the end of the reaction period, cool the reactor to room

temperature and slowly depressurize.

Sample Collection: Collect the solid and liquid phases for analysis.

Analysis:
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Solids: Analyze the solid products using X-ray diffraction (XRD) to identify mineral phases

(e.g., magnesite, silica).[6] Use thermogravimetric analysis (TGA) to quantify the amount

of carbonate formed.[12] Scanning electron microscopy (SEM) can be used to observe

morphological changes.[6]

Liquids: Analyze the aqueous solution for dissolved Mg, Fe, and Si concentrations using

inductively coupled plasma-mass spectrometry (ICP-MS) or atomic absorption

spectroscopy (AAS) to determine the extent of olivine dissolution.

Protocol 2: Mechanochemically Assisted Mineral
Carbonation
Objective: To investigate the effect of mechanical activation on the direct gas-solid carbonation

of olivine.

Materials:

Commercial-grade olivine.

High-energy ball mill reactor equipped with gas transfer lines.

CO₂/N₂ gas mixture.

Gas chromatograph (GC) for outlet gas analysis.[13]

Procedure:

Reactor Setup: Place a known mass of olivine and milling balls into the reactor chamber.

Gas Flow: Introduce a continuous flow of the CO₂/N₂ mixture into the reactor at a controlled

flow rate.

Milling: Start the mechanical milling at a specific rotational frequency.[13]

Reaction Monitoring: Continuously monitor the composition of the outlet gas using a GC to

determine the CO₂ conversion.
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Sample Analysis: After a set duration, stop the milling and gas flow. Analyze the solid sample

using powder X-ray diffraction (P-XRD) and Fourier-transform infrared spectroscopy (FT-IR)

to characterize the structural and phase evolution of the olivine and the formation of

carbonate products.[13]

Mandatory Visualization
The following diagrams illustrate the key pathways and workflows in olivine-based CO₂

mineralization.
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Caption: Chemical reaction pathway for aqueous olivine carbonation.
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Caption: Experimental workflow for aqueous olivine carbonation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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